Cas no 82787-71-1 (methyl 5-(imidazol-1-ylmethyl)benzothiophene-2-carboxylate)

• Product name: methyl 5-(imidazol-1-ylmethyl)benzothiophene-2-carboxylate
• CAS No: 82787-71-1
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 1806775

methyl 5-(imidazol-1-ylmethyl)benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(imidazol-1-ylmethyl)benzothiophene-2-carboxylate
• methyl 5-<wbr>
• Methyl-5-<wbr>
• LogP
• Benzo[b]thiophene-2-carboxylic acid, 5-(1H-imidazol-1-ylmethyl)-, methyl ester

• Inchi： 1S/C14H12N2O2S/c1-18-14(17)13-7-11-6-10(2-3-12(11)19-13)8-16-5-4-15-9-16/h2-7,9H,8H2,1H3
• InChI Key： LNHMZMUBPWILBD-UHFFFAOYSA-N
• SMILES： C12=CC=C(CN3C=NC=C3)C=C1C=C(C(OC)=O)S2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 168-169 °C(Solv: methanol (67-56-1); water (7732-18-5))
• Boiling Point: 479.3±30.0 °C(Predicted)
• pka: 6.67±0.12(Predicted)